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Compound of Interest

Compound Name: SBI-0206965

Cat. No.: B610725 Get Quote

Technical Support Center: SBI-0206965
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with the

ULK1/AMPK inhibitor, SBI-0206965. This guide addresses common solubility issues and

provides detailed protocols to ensure successful experimentation.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of SBI-0206965?

A1: The recommended solvent for preparing a stock solution of SBI-0206965 is dimethyl

sulfoxide (DMSO).[1][2][3][4][5][6][7][8] It is highly soluble in DMSO, with reported

concentrations reaching up to 100 mg/mL.[3][7] For optimal results, it is crucial to use fresh,

anhydrous DMSO, as moisture can reduce the solubility of the compound.[2][7]

Q2: My SBI-0206965 is not fully dissolving in DMSO. What can I do?

A2: If you are experiencing difficulty dissolving SBI-0206965 in DMSO, you can try the

following troubleshooting steps:

Warming: Gently warm the solution at 37°C for 10 minutes.[1][4]

Sonication: Use an ultrasonic bath to sonicate the solution for a short period.[1][4] This can

help break up any aggregates and facilitate dissolution.
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Fresh Solvent: Ensure you are using high-quality, anhydrous DMSO.[2][7]

Q3: Can I dissolve SBI-0206965 in solvents other than DMSO?

A3: Yes, while DMSO is the primary recommended solvent, SBI-0206965 also shows solubility

in other solvents, though to a lesser extent. These include:

Ethanol: Soluble at approximately 14 mg/mL.[2]

Dimethylformamide (DMF): Soluble at 30 mg/mL.[5] It is sparingly soluble in aqueous

solutions. For instance, in a 1:1 solution of DMSO:PBS (pH 7.2), the solubility is

approximately 0.5 mg/mL.[5] It is considered insoluble in water.[2]

Q4: My compound precipitates when I dilute my DMSO stock solution into an aqueous buffer

for my cell-based assay. How can I prevent this?

A4: This is a common issue known as "crashing out," which occurs when a compound that is

highly soluble in an organic solvent is diluted into an aqueous solution where its solubility is

much lower. To mitigate this:

Minimize Final DMSO Concentration: Keep the final concentration of DMSO in your culture

medium as low as possible, typically below 0.1%, to avoid solvent-induced cell toxicity.[9]

Serial Dilutions: Perform serial dilutions in your aqueous buffer. Instead of a single large

dilution, gradually decrease the solvent concentration.

Vortexing During Dilution: Add the stock solution to the aqueous buffer while vortexing to

ensure rapid and even dispersion.

Use of Pluronic F-68: For in vivo formulations, a solution of 10% DMSO, 40% PEG300, 5%

Tween-80, and 45% saline has been used, achieving a solubility of ≥ 2.5 mg/mL.[3] This

suggests that surfactants and co-solvents can help maintain solubility in aqueous

environments.

Q5: What are the recommended storage conditions for SBI-0206965 stock solutions?
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A5: Stock solutions of SBI-0206965 in DMSO can be stored at -20°C for several months.[1][4]

Some sources recommend storage at -80°C for up to 6 months.[3][7] It is advisable to aliquot

the stock solution into working volumes to avoid repeated freeze-thaw cycles.[6][8]

Solubility Data
The following table summarizes the solubility of SBI-0206965 in various solvents based on

available data.

Solvent Concentration Reference

DMSO > 24.5 mg/mL [1][4]

DMSO ≥ 100 mg/mL (204.37 mM) [3][7]

DMSO 98 mg/mL (200.27 mM) [2]

DMSO 30 mg/mL [5][8]

DMSO 20 mg/mL

DMSO ≤ 60 mM [6]

Ethanol 14 mg/mL [2]

Ethanol (Absolute) ≤ 2.0 mM [6]

DMF 30 mg/mL [5]

DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL [5]

Water Insoluble [2]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution in DMSO

Weigh the Compound: Accurately weigh 5 mg of SBI-0206965 powder.

Add Solvent: Add 1.02 mL of fresh, anhydrous DMSO to the powder.[8]
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Facilitate Dissolution: If the compound does not dissolve immediately, gently warm the vial at

37°C for 10 minutes and/or sonicate in an ultrasonic bath for a few minutes.[1][4]

Confirm Dissolution: Visually inspect the solution to ensure it is clear and free of any

particulate matter.

Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes and store at

-20°C or -80°C.

Visual Guides
SBI-0206965 Handling and Solubilization Workflow
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Caption: Workflow for preparing and storing SBI-0206965 stock solutions.
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SBI-0206965 Signaling Pathway Inhibition
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Caption: SBI-0206965 inhibits autophagy by targeting ULK1 and AMPK.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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